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This document provides detailed application notes and protocols for the statistical analysis
methods employed in the clinical trials of Tofersen, an antisense oligonucleotide for the
treatment of amyotrophic lateral sclerosis (ALS) associated with mutations in the superoxide
dismutase 1 (SOD1) gene. These guidelines are intended for researchers, scientists, and drug
development professionals to understand the rigorous statistical framework and experimental
procedures used to evaluate the efficacy and safety of Tofersen.

Introduction to Tofersen and the VALOR Clinical
Trial

Tofersen is an antisense oligonucleotide designed to bind to the messenger RNA (MRNA) of
the SOD1 gene, leading to its degradation and thereby reducing the synthesis of the SOD1
protein. The pivotal Phase 3 study for Tofersen was the VALOR trial, a randomized, double-
blind, placebo-controlled study designed to assess the efficacy, safety, and pharmacodynamic
effects of Tofersen in adults with SOD1-ALS.[1][2] The trial also included an open-label
extension (OLE) to gather longer-term data.[2][3]
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Data Presentation: Summary of Quantitative Data

The following tables summarize the key quantitative data from the VALOR trial and its open-
label extension.

Table 1: Baseline Demographics and Clinical

Characteristics (ITT Population)

Characteristic Tofersen (n=72) Placebo (n=36)
Mean Age (years) 49.8 49.8
Male (%) 57 56
Mean Time from Symptom
114 14.7

Onset (months)
Mean ALSFRS-R Total Score 36.9 37.3
Mean % Predicted Slow Vital

_ 79.5 83.1
Capacity
Median Plasma NfL (pg/mL) 1154 82.7
Source:[4]

Table 2: Primary and Key Secondary Efficacy Endpoints
at Week 28 (Faster-Progressing Population)
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Endpoint Tofersen Placebo Difference p-value
Change in

ALSFRS-R Total -6.98 -8.14 1.2 0.97
Score

Change in CSF
SOD1 Protein -29% +16% -38% <0.001
(%)

Change in
Plasma NfL (%)

-60% +20% -67% <0.001

Source:[1][5]

Table 3: Key Outcomes at 52 Weeks (Early-Start vs.
Delayed-Start in OLE)

. Early-Start Delayed-Start .
Endpoint Difference
Tofersen Tofersen
Change in ALSFRS-R
-6.0 -9.5 35
Total Score
Change in %
Predicted Slow Vital -9.4% -18.6% 9.2%
Capacity
Change in Hand-Held
Dynamometry -0.27 -0.55 0.28
Megascore
Change in CSF SOD1
_ -33% -21% -12%
Protein (%)
Change in Plasma NfL
-51% -41% -10%
(%)
Source:
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Experimental Protocols

Detailed protocols for the key biomarker assays are outlined below. These are based on
generally accepted methodologies in the field, as specific proprietary details from the clinical
trial sponsors are not publicly available.

Quantification of SOD1 Protein in Cerebrospinal Fluid
(CSF)

Objective: To measure the concentration of total SOD1 protein in CSF as a pharmacodynamic
marker of Tofersen's target engagement.

General Methodology: Enzyme-Linked Immunosorbent Assay (ELISA)

A sandwich ELISA is a common method for quantifying specific proteins in a complex biological
sample like CSF.

Protocol Outline:

» Sample Collection and Handling: CSF is collected via lumbar puncture. Samples are then
aliquoted and stored at -80°C until analysis to ensure protein stability.[6]

o Plate Coating: 96-well microplates are coated with a capture antibody specific for human
SOD1 and incubated overnight at 4°C.

e Blocking: The plates are washed and a blocking buffer is added to prevent non-specific
binding of proteins.

o Sample and Standard Incubation: CSF samples and a standard curve of known SOD1
concentrations are added to the wells and incubated.

o Detection Antibody Incubation: After washing, a biotinylated detection antibody that
recognizes a different epitope on the SOD1 protein is added.

e Enzyme Conjugate Incubation: A streptavidin-horseradish peroxidase (HRP) conjugate is
added, which binds to the biotinylated detection antibody.
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e Substrate Addition: A colorimetric substrate for HRP is added, leading to a color change
proportional to the amount of SOD1 present.

» Data Acquisition and Analysis: The absorbance is read using a microplate reader. The
concentration of SOD1 in the samples is determined by interpolating from the standard
curve.

Quantification of Neurofilament Light Chain (NfL) in
Plasma

Objective: To measure the concentration of NfL in plasma as a biomarker of neuroaxonal
damage.

General Methodology: Single Molecule Array (Simoa) Assay

The Simoa platform provides an ultra-sensitive method for detecting low-abundance proteins
like NfL in blood samples.[7][8]

Protocol Outline:

o Sample Collection and Handling: Blood samples are collected in EDTA tubes, and plasma is
separated by centrifugation and stored at -80°C.

e Assay Principle: The Simoa assay utilizes paramagnetic beads coated with a capture
antibody specific for NfL.

o Sample Incubation: Plasma samples are incubated with the antibody-coated beads.

» Detection Complex Formation: A biotinylated detection antibody and a streptavidin-[3-
galactosidase (SBG) conjugate are added to form a bead-antibody-protein-SBG complex.

» Single Molecule Isolation: The beads are loaded into a Simoa disc containing thousands of
microwells, each large enough to hold only one bead.

o Enzyme Reaction: A fluorogenic substrate for 3-galactosidase is added. Wells containing an
immunocomplex will fluoresce.
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o Data Acquisition and Analysis: The disc is imaged, and the number of fluorescent ("on") and
non-fluorescent ("off") wells is counted. The concentration of NfL is calculated based on the
proportion of "on" wells, providing a digital readout.[9][10]

Visualizations of Trial Design and Analysis

The following diagrams illustrate the key aspects of the Tofersen clinical trial and its analysis.

Cytoplasm

Mutant SOD1 Protein S CLEAC L IEL
3 & Neurotoxicity
Ribosome
Translation

MRNA Degradation —-9 Reduced Translation
Cell Nucleus Mediates
Transcription
SOD1 Gene SOD1 mRNA

Binds to Tofersen (ASO)

Click to download full resolution via product page

Tofersen's Mechanism of Action
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VALOR Clinical Trial and OLE Design
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Statistical Analysis Workflow of the VALOR Trial

Statistical Analysis Methods

The statistical analysis plan for the VALOR trial was designed to rigorously evaluate the
efficacy and safety of Tofersen.

Primary Efficacy Endpoint: The primary endpoint was the change from baseline to week 28
in the Amyotrophic Lateral Sclerosis Functional Rating Scale-Revised (ALSFRS-R) total

score in the faster-progressing population.[4] This was analyzed using a joint-rank analysis,
which is a composite endpoint that combines the functional outcome with survival time.[11]

Secondary Efficacy Endpoints: Key secondary endpoints included the change from baseline
in CSF total SOD1 protein concentration, plasma NfL concentration, percent predicted slow
vital capacity, and muscle strength as measured by handheld dynamometry.[11] These were
primarily analyzed using Analysis of Covariance (ANCOVA) models, adjusting for baseline
values and other relevant covariates.

Open-Label Extension (OLE) Analysis: The OLE allowed for a comparison between
participants who started Tofersen at the beginning of the VALOR trial (early-start) and those
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who were initially on placebo and started Tofersen in the OLE (delayed-start). These
analyses were crucial in demonstrating the long-term benefits of earlier treatment initiation.

Conclusion

The statistical analysis of the Tofersen clinical trial data provides a comprehensive framework
for evaluating the therapeutic potential of this novel treatment for SOD1-ALS. While the primary
endpoint in the VALOR study was not met, the consistent and statistically significant effects on
key biomarkers of target engagement and neurodegeneration, coupled with the positive trends
observed in the open-label extension, provided the totality of evidence for its regulatory
consideration. These application notes and protocols serve as a valuable resource for the
scientific community in understanding and potentially replicating the analytical approaches
used in this landmark study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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